Cas no 1171030-46-8 (N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide)

• Product Name: N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
• CAS No: 1171030-46-8
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 5830389
• PubChem ID: 44088690
• Update Time: 2025-10-23

N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
• N-(furan-2-ylmethyl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
• VU0518960-1
• 1171030-46-8
• F5680-0048
• AKOS024268184
• N-(furan-2-ylmethyl)-2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)acetamide

• Inchi： 1S/C12H13N3O4/c1-7-9(11(17)15-12(18)14-7)5-10(16)13-6-8-3-2-4-19-8/h2-4H,5-6H2,1H3,(H,13,16)(H2,14,15,17,18)
• InChI Key： MVUUDJORFDODJB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(CC1C(NC(NC=1C)=O)=O)=O

Computed Properties

• Exact Mass: 263.09060590g/mol
• Monoisotopic Mass: 263.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 100Ų

Additional information on N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide

Introduction to N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide (CAS No. 1171030-46-8)

N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide, identified by its CAS number 1171030-46-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in academic and industrial settings.

The chemical structure of N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide consists of a furan ring linked to a methyl group, which is further connected to an acetamide moiety. The core of the molecule features a 6-methyl-substituted tetrahydropyrimidine ring with a 2,4-dioxo functional group. This unique arrangement of heterocyclic rings and functional groups suggests potential interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The presence of both furan and tetrahydropyrimidine moieties in N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide makes it a promising candidate for further investigation. These types of compounds have been explored in various pharmacological contexts due to their ability to modulate biological pathways.

One of the key areas of research involving N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural features of this compound allow for modifications that could lead to the development of new drugs targeting specific diseases. For instance, the furan ring can be a site for further functionalization to enhance binding affinity or selectivity towards particular biological targets.

The tetrahydropyrimidine scaffold is particularly relevant in medicinal chemistry due to its prevalence in bioactive molecules. Many known drugs contain this motif, which has been associated with various pharmacological effects ranging from antiviral to anticancer properties. By studying compounds like N-(furan-2-yl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-y l)acetamide, researchers aim to uncover new mechanisms of action and develop innovative therapeutic strategies.

Recent studies have also highlighted the importance of computational methods in the design and optimization of such compounds. Molecular modeling techniques can predict the interactions between N-(furan - 2 - ylmethyl - 2 - ( 6 - methyl - 2 , 4 - dioxo - 1 , 2 , 3 , 4 - tetrahydropyrimidin - 5 - yl ) acetamide) and biological targets. These predictions can guide experimental efforts and accelerate the discovery process. Additionally, high-throughput screening methods have been employed to identify derivatives with enhanced activity or reduced toxicity.

The synthesis of N-(furan - 2 - ylmethyl - 2 - ( 6 - methyl - 2 , 4 - dioxo - 1 , 2 , 3 , 4 - tetrahydropyrimidin - 5 - yl ) acetamide) involves multi-step organic reactions that require careful optimization. The use of advanced synthetic techniques has enabled researchers to produce this compound in higher yields and purities. These advancements are crucial for conducting detailed biological evaluations and understanding its potential applications.

In conclusion, N-(furan - 2 - ylmethyl - 2 - ( 6 - methyl - 2 , 4 - dioxo - 1 , 2 , 3 , 4 - tetrahydropyrimidin - 5 - yl ) acetamide (CAS No. 1171030 --46--8) represents a significant area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to evolve，this molecule is likely to play an important role in the development of new therapeutic agents.